molecular formula C21H34O3 B8515699 6-[(7-Ethoxy-3,7-dimethyloctyl)oxy]-3-methyl-2,3-dihydro-1-benzofuran CAS No. 51079-68-6

6-[(7-Ethoxy-3,7-dimethyloctyl)oxy]-3-methyl-2,3-dihydro-1-benzofuran

Cat. No.: B8515699
CAS No.: 51079-68-6
M. Wt: 334.5 g/mol
InChI Key: KNPXCVQTJRNUMM-UHFFFAOYSA-N
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Description

6-[(7-Ethoxy-3,7-dimethyloctyl)oxy]-3-methyl-2,3-dihydro-1-benzofuran is a useful research compound. Its molecular formula is C21H34O3 and its molecular weight is 334.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

51079-68-6

Molecular Formula

C21H34O3

Molecular Weight

334.5 g/mol

IUPAC Name

6-(7-ethoxy-3,7-dimethyloctoxy)-3-methyl-2,3-dihydro-1-benzofuran

InChI

InChI=1S/C21H34O3/c1-6-24-21(4,5)12-7-8-16(2)11-13-22-18-9-10-19-17(3)15-23-20(19)14-18/h9-10,14,16-17H,6-8,11-13,15H2,1-5H3

InChI Key

KNPXCVQTJRNUMM-UHFFFAOYSA-N

Canonical SMILES

CCOC(C)(C)CCCC(C)CCOC1=CC2=C(C=C1)C(CO2)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

A solution of 3.48 g. of 6-[(3,7-dimethyl-6-octenyl)-oxy]-3-methyl-2,3-dihydrobenzofuran in 15 ml. of absolute ethyl alcohol is slowly added dropwise at room temperature to a suspension of 3.81 g. of mercuric acetate in 30 ml. of absolute ethyl alcohol. The mixture is thereupon stirred for one hour at room temperature, cooled by means of an ice bath and 12.8 ml. of 10% by weight aqueous hydroxide followed by 0.24 g. of sodium borohydride in 12.8 ml. of 10% by weight aqueous sodium hydroxide are added dropwise. After stirring for 30 minutes at room temperature, the mixture is filtered through diatomaceous earth, the aqueous phase saturated with sodium chloride and subsequently extracted with pentane. The extracts are washed neutral with aqueous sodium chloride solution, dried over sodium sulfate and evaporated. By chromatography on silica gel there is obtained pure 6-[(7-ethoxy-3,7-dimethyl-octyl)-oxy]-3-methyl-2,3-dihydrobenzofuran which is distilled in a bulb-tube at 132° C./0.01 mmHg; nD 22 = 1.4976.
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